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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358 Get Quote

DISCLAIMER: The identifier "MY-1076" does not correspond to a known pharmaceutical

compound or a molecule under clinical investigation. Instead, it is associated with the CAS

number 2082-79-3, which identifies the industrial chemical Octadecyl 3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate. This compound is a sterically hindered phenolic antioxidant, widely

marketed under trade names such as Irganox® 1076, Veenox® 1076, and Antioxidant 1076.[1]

[2][3][4] This guide provides a detailed technical overview of this compound, focusing on its

chemical structure, physicochemical properties, and its mechanism of action as an antioxidant,

presented in a manner accessible to researchers and scientists.

Chemical Structure and Identity
MY-1076 is a high molecular weight, non-discoloring, sterically hindered phenolic antioxidant.

[4][5] Its structure consists of a bulky phenolic head group containing two tertiary-butyl groups

ortho to the hydroxyl group, connected via a propionate linker to a long C18 alkyl chain

(octadecyl group). This combination of a reactive phenol and a long, non-polar tail gives it

excellent compatibility with a wide range of organic substrates and low volatility.[4][6]
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Figure 1: Chemical Structure of MY-1076.

Physicochemical and Thermal Properties
MY-1076 is valued for its excellent thermal stability, low volatility, and high resistance to

extraction, making it suitable for use in high-temperature processing of polymers.[3][4][7] It is

typically a white to light yellow crystalline solid or powder.[1][7]

Table 1: Summary of Quantitative Properties for MY-1076
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Property Value Reference(s)

Chemical Formula C₃₅H₆₂O₃ [1][3]

Molecular Weight 530.86 g/mol (or 531 g/mol ) [3][4][5]

CAS Number 2082-79-3 [1][3][8]

Appearance
White, fine granules or

crystalline powder
[1][5][7]

Melting Range 50 - 55 °C [3][5][6]

Flash Point 273 °C [3][5]

Vapor Pressure 2.5 x 10⁻⁷ Pa (at 20 °C) [3]

Density 1.02 g/cm³ (at 20 °C) [3]

Solubility
Soluble in organic solvents,

limited solubility in water
[1]

Core Function: Antioxidant Mechanism of Action
As a hindered phenolic antioxidant, the primary function of MY-1076 is to protect organic

materials from thermo-oxidative degradation.[4][6] This process is initiated by the formation of

free radicals (R•) within the polymer matrix due to heat, light, or mechanical stress. The

antioxidant mechanism involves scavenging these free radicals to prevent a chain reaction of

degradation.

The core mechanism proceeds as follows:

Initiation: A polymer chain (R-H) breaks down to form a free radical (R•).

Propagation: The free radical (R•) reacts with oxygen to form a peroxy radical (ROO•). This

highly reactive species can then abstract a hydrogen from another polymer chain, creating a

hydroperoxide (ROOH) and another free radical (R•), thus propagating the degradation

cascade.

Termination (Antioxidant Intervention): The phenolic hydroxyl group of MY-1076 (Ar-OH)

donates its hydrogen atom to the peroxy radical (ROO•). This neutralizes the radical, forming
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a stable hydroperoxide (ROOH) and a resonance-stabilized antioxidant radical (Ar-O•). The

steric hindrance from the two tert-butyl groups prevents this antioxidant radical from initiating

new degradation chains, effectively terminating the cycle.
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Figure 2: Radical scavenging mechanism of MY-1076.

Experimental Protocols
Characterization of Polymorphism by DSC, FTIR, and
AFM
The physical properties and stability of MY-1076 can be influenced by its crystalline form

(polymorphism).[9] This protocol outlines a method to study the transitions between different

polymorphs.

Sample Preparation
(MY-1076 Form III Powder)

Differential Scanning Calorimetry (DSC)
- Heat sample at controlled rate (e.g., 10°C/min)

- Detect thermal transitions (melting, crystallization)

 Analyze Bulk Thermal Behavior

Attenuated Total Reflectance FTIR (ATR-FTIR)
- Acquire spectra during heating

- Monitor changes in vibrational bands indicative of polymorphs

 Analyze Molecular Structure Changes

Atomic Force Microscopy (AFM) with Heating Stage
- Image sample surface at nanoscale

- Heat sample in stages (e.g., 38°C to 46°C)
- Observe in-situ morphological changes (solid/solid transitions)

 Analyze Surface Morphology Changes

Correlative Data Analysis

Characterize Polymorphic Transitions
- Identify transition temperatures

- Distinguish melting/recrystallization from solid/solid transitions

Click to download full resolution via product page

Figure 3: Workflow for Polymorph Characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12375358?utm_src=pdf-body-img
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2017/ra/c6ra25632e
https://www.benchchem.com/product/b12375358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Sample Preparation: Use a known polymorphic form of MY-1076 (e.g., Form III) as the

starting material.[9]

Differential Scanning Calorimetry (DSC):

Accurately weigh 5-10 mg of the sample into an aluminum pan.

Heat the sample under a nitrogen atmosphere from ambient temperature to 70°C at a

controlled rate (e.g., 10°C/min).

Record the heat flow to identify endothermic (melting) and exothermic (crystallization)

events, which indicate phase transitions.

Fourier-Transform Infrared Spectroscopy (FTIR):

Place the sample on an ATR crystal equipped with a heating stage.

Acquire spectra (e.g., 4000-550 cm⁻¹, 4 cm⁻¹ resolution) at various temperatures,

particularly across the transition points identified by DSC.[9]

Analyze shifts in key vibrational bands (e.g., C=O stretching, O-H stretching) to identify

changes in the crystalline structure.

Atomic Force Microscopy (AFM):

Deposit a thin film of the sample onto a suitable substrate.

Mount the substrate on a temperature-controlled stage in the AFM.

Image the surface topography at various temperatures, allowing for equilibration at each

step.

Observe nanoscale changes in crystal morphology to directly visualize solid-state

transitions.[9]
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Data Analysis: Correlate the thermal events from DSC, the spectral changes from FTIR, and

the morphological changes from AFM to build a comprehensive understanding of the

polymorphic transitions.

Quantification in Polyethylene via Thermal Desorption-
GC-MS
This protocol describes a method for determining the concentration of MY-1076 in a polymer

matrix like polyethylene (PE), a common application.[10]

Methodology:

Sample Preparation:

Cryo-mill a representative sample of the polyethylene to a fine powder to ensure

homogeneity.

Accurately weigh approximately 1-5 mg of the powdered sample into a thermal desorption

tube.

Thermal Desorption (TD):

Place the tube in a thermal desorber unit connected to a Gas Chromatograph-Mass

Spectrometer (GC-MS).

Heat the sample to a temperature sufficient to volatilize the MY-1076 without degrading

the polymer matrix (e.g., 320°C).[10]

The volatilized analytes are trapped and then injected into the GC column.

Gas Chromatography (GC):

Use a suitable capillary column (e.g., a non-polar column like DB-5ms) to separate the

components of the injected vapor.

Employ a temperature program that effectively resolves MY-1076 from other potential

additives or polymer degradation products.
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Mass Spectrometry (MS):

Operate the mass spectrometer in full scan or selected ion monitoring (SIM) mode.

Identify MY-1076 by its characteristic retention time and mass spectrum, which should

show a prominent molecular ion peak at m/z 530.[10]

Quantification:

Prepare a series of calibration standards by spiking known amounts of a pure MY-1076
standard onto an inert matrix or into an antioxidant-free PE powder.

Analyze the standards using the same TD-GC-MS method to generate a calibration curve.

Calculate the concentration of MY-1076 in the unknown sample by comparing its peak

area to the calibration curve.

Applications and Significance
MY-1076 is a highly versatile primary antioxidant used in a wide array of organic polymers to

ensure performance and durability during processing and end-use.[4][6][11] Key applications

include:

Polyolefins: Widely used in polyethylene (PE), polypropylene (PP), and polybutene to

provide long-term thermal stability.[4][5][8]

Engineering Plastics: Stabilizes materials like styrene homo- and co-polymers, and

polyurethanes.[4][8]

Elastomers and Adhesives: Protects synthetic rubbers, sealants, and adhesives from

oxidative degradation, extending their service life.[4][11]

Other Substrates: Also used in waxes, oils, and fats to prevent rancidity and degradation.[6]

[11]

Its non-discoloring and odorless nature makes it particularly suitable for applications where

color and aesthetics are important.[3][4] It is often used in combination with other stabilizers,
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such as secondary antioxidants (e.g., thioethers, phosphites), to achieve a synergistic

protective effect.[3][5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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